Cas no 1803791-65-2 (1-Iodo-4-nitro-2-(trifluoromethoxy)benzene)

• Product Name: 1-Iodo-4-nitro-2-(trifluoromethoxy)benzene
• CAS No: 1803791-65-2
• MF: C₇H₃F₃INO₃
• MW: 333.003304719925
• CID: 4705833
• Update Time: 2023-08-15

1-Iodo-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-4-nitro-2-(trifluoromethoxy)benzene

• Inchi： 1S/C7H3F3INO3/c8-7(9,10)15-6-3-4(12(13)14)1-2-5(6)11/h1-3H
• InChI Key： ATXCTGKQRONVBY-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Topological Polar Surface Area: 55